N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C17H17N3O3/c1-12-10-15(20(22)23)6-7-16(12)18-17(21)19-9-8-13-4-2-3-5-14(13)11-19/h2-7,10H,8-9,11H2,1H3,(H,18,21)
• InChI Key: VUCFFBZPLIJRNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as MNQ, is a synthetic compound that has been extensively studied for its potential pharmacological properties. MNQ belongs to the class of isoquinolinecarboxamides and has been found to exhibit a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not fully understood. However, it has been proposed that N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide may exert its biological effects by interacting with various cellular targets, including enzymes, receptors, and ion channels. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to inhibit the activity of COX-2 by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been found to inhibit the activity of PDE-4, which is involved in the regulation of intracellular cyclic AMP levels.
Biochemical and Physiological Effects:
N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been found to exhibit a variety of biochemical and physiological effects. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been found to inhibit the replication of certain viruses, such as hepatitis C virus and human immunodeficiency virus (HIV). In addition, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been extensively studied, and its biological activities have been well characterized. However, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide also has some limitations for lab experiments. For example, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has poor solubility in water, which can make it difficult to administer in certain experimental settings. In addition, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has not been extensively studied in humans, and its safety profile has not been fully established.

Future Directions

There are several future directions for the study of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of research could focus on the development of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide analogs with improved pharmacological properties, such as increased solubility and potency. Another area of research could focus on the identification of the cellular targets of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide and the elucidation of its mechanism of action. Finally, future studies could explore the potential therapeutic applications of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in various disease settings, such as cancer, viral infections, and inflammatory disorders.
Conclusion:
In conclusion, N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is a synthetic compound that has been extensively studied for its potential pharmacological properties. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide exhibits a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to inhibit the activity of certain enzymes, such as COX-2 and PDE-4. Although N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has several advantages for lab experiments, it also has some limitations, such as poor solubility in water and a lack of established safety profile in humans. Future studies could focus on the development of N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide analogs with improved pharmacological properties, the identification of its cellular targets, and the exploration of its therapeutic potential in various disease settings.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit a variety of biological activities, including antitumor, antiviral, and anti-inflammatory effects. N-(2-methyl-4-nitrophenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE-4), which are involved in inflammation and cancer progression.